gonadotropin II beta subunit, catfish
Description
Overview of Pituitary Gonadotropins (GTHs) in Vertebrates
Pituitary gonadotropins are essential for normal reproductive function and the development of gonads across vertebrates. nih.gov Their synthesis and release are primarily controlled by gonadotropin-releasing hormone (GnRH) from the hypothalamus, forming a critical communication pathway known as the hypothalamus-pituitary-gonad (HPG) axis. nih.govnih.gov
Gonadotropin hormones are glycoproteins characterized by a heterodimeric structure, meaning they are composed of two dissimilar, non-covalently associated subunits: an alpha (α) subunit and a beta (β) subunit. byjus.comnih.govnih.gov
The Alpha (α) Subunit: This subunit is common to all pituitary glycoprotein (B1211001) hormones within a given species, including Follicle-Stimulating Hormone (FSH), Luteinizing Hormone (LH), and Thyroid-Stimulating Hormone (TSH). nih.govnih.gov In humans, the alpha subunit consists of 92 amino acids, with slight variations in other vertebrates. byjus.com
The Beta (β) Subunit: The beta subunit is unique to each hormone and confers its specific biological activity and receptor binding specificity. nih.govnih.gov For instance, the FSHβ subunit dictates FSH action, while the LHβ subunit determines LH function. core.ac.uk The beta subunit is typically larger, with the human LHβ subunit containing up to 120 amino acids. byjus.com
Both subunits are glycosylated, meaning they have carbohydrate chains attached, which are crucial for their stability and in vivo biological activity. nih.govnih.gov The assembly of the two subunits into a functional heterodimer occurs in the endoplasmic reticulum of the pituitary's gonadotrope cells. nih.govoup.com
For a long time, it was believed that fish possessed only a single gonadotropin. taylorfrancis.com However, research has firmly established that most teleost fishes, like other vertebrates, have two distinct pituitary gonadotropins, originally named GTH-I and GTH-II, which are structurally and functionally homologous to mammalian FSH and LH, respectively. taylorfrancis.com
Follicle-Stimulating Hormone (FSH or GTH-I): In fish, FSH is generally associated with the earlier stages of gonadal development. nih.gov Its roles include stimulating the growth of ovarian follicles in females (vitellogenesis) and spermatogenesis in males. nih.govresearchgate.net Studies in species like the striped bass have shown that mRNA levels of the FSH beta subunit increase significantly during pubertal development and the first sexual maturation. nih.gov
Luteinizing Hormone (LH or GTH-II): LH is primarily involved in the final stages of reproduction. nih.gov It is responsible for inducing final oocyte maturation, ovulation in females, and spermiation in males. nih.govresearchgate.net In many fish, a surge in LH triggers spawning. mdpi.com
Interestingly, in contrast to mammals where LH and FSH are produced by the same gonadotroph cells, these hormones are synthesized and secreted from distinct cell types in the pituitary of teleost fish. nih.govelifesciences.org However, it is noteworthy that in some primitive teleosts, including certain species of catfish and eel, only a single GTH, which is functionally similar to LH (GTH-II), has been fully characterized. mdpi.com This single hormone is thought to regulate the entire process of gonadal development in these species. mdpi.com
Properties
CAS No. |
148265-61-6 |
|---|---|
Molecular Formula |
C10H17N |
Synonyms |
gonadotropin II beta subunit, catfish |
Origin of Product |
United States |
Molecular and Genetic Characterization of Catfish Gonadotropin Ii Beta Subunit Catfish Lhβ
Gene Cloning and Sequence Analysis of Catfish LHβ
The isolation and analysis of the complementary DNA (cDNA) sequences for the catfish LHβ subunit have provided significant insights into its structure and evolutionary relationships with other teleosts.
Researchers have successfully cloned and sequenced the cDNAs encoding the LHβ subunit from several catfish species, including the Southern catfish (Silurus meridionalis), the stinging catfish (Heteropneustes fossilis), and the African catfish (Clarias gariepinus) researchgate.netresearchgate.netresearchgate.netresearchgate.net. For instance, in the Southern catfish, a partial cDNA for LHβ with a complete open reading frame (ORF) was isolated from the ovary researchgate.netresearchgate.net. The isolated LHβ partial cDNA was 467 base pairs (bp) in length, with an ORF encoding a putative protein of 138 amino acids, which includes a 21-amino acid signal peptide researchgate.net. Similarly, in the stinging catfish, a full-length cDNA of 660 bp was cloned from the pituitary, encoding a mature protein of 112 amino acids researchgate.net.
Sequence analysis of the catfish LHβ has revealed a high degree of conservation with other teleost species. The deduced amino acid sequence of the Southern catfish LHβ, for example, shares high similarity with that of the African catfish, demonstrating a close evolutionary relationship researchgate.net. Phylogenetic analysis further confirms that catfish LHβ clusters with the LHβ subunits of other teleost fish, indicating a shared ancestry and functional conservation researchgate.net. The amino acid identity between LHβ subunits across different fish species generally ranges from 50% to 90%, suggesting a more conserved evolutionary path for LHβ compared to the follicle-stimulating hormone beta subunit (FSHβ) oup.com.
Table 1: Comparison of Catfish LHβ cDNA and Protein Characteristics in Different Species
| Species | cDNA Length (bp) | ORF Length (amino acids) | Mature Protein Length (amino acids) | Signal Peptide Length (amino acids) | Source |
| Southern catfish (Silurus meridionalis) | 467 | 138 | 117 | 21 | researchgate.net |
| Stinging catfish (Heteropneustes fossilis) | 660 | 133 | 112 | 21 | researchgate.net |
The structural integrity and biological activity of gonadotropins are heavily reliant on conserved structural motifs, namely cysteine residues and glycosylation sites.
Conserved Cysteine Residues
The deduced amino acid sequence of catfish LHβ reveals the presence of 12 conserved cysteine residues researchgate.netresearchgate.netresearchgate.net. These residues are crucial for the formation of intramolecular disulfide bonds, which are essential for the proper folding and tertiary structure of the protein subunit. This "cysteine-knot" motif is a hallmark of the glycoprotein (B1211001) hormone beta subunits across vertebrates and is vital for their biological function researchgate.net.
N-Linked Glycosylation Sites
Catfish LHβ contains a single putative N-linked glycosylation site researchgate.netresearchgate.netresearchgate.net. Glycosylation, the attachment of oligosaccharide chains to the protein, is a critical post-translational modification that influences protein folding, stability, and receptor-binding affinity. The presence of this conserved glycosylation site underscores its importance for the biological activity of LH in catfish researchgate.net.
Table 2: Conserved Structural Features of Catfish LHβ
| Feature | Number | Significance | Source |
| Cysteine Residues | 12 | Essential for protein folding and tertiary structure | researchgate.netresearchgate.netresearchgate.net |
| N-Linked Glycosylation Sites | 1 | Important for protein stability and biological activity | researchgate.netresearchgate.netresearchgate.net |
Gene Structure and Genomic Organization of Catfish LHβ
Understanding the genomic organization of the catfish LHβ gene, including its exon-intron arrangement and promoter region, is fundamental to comprehending the regulation of its expression.
While direct studies on the genomic structure of the LHβ gene in catfish are limited, the organization of gonadotropin genes is generally conserved among teleosts. For instance, the gene encoding the FSHβ subunit in the African catfish is composed of three exons separated by two introns, a structure that is typical for FSHβ genes in other fish and mammals oup.com. Given the close evolutionary relationship and functional similarity between LHβ and FSHβ, it is highly probable that the catfish LHβ gene follows a similar three-exon, two-intron structure. This conserved genomic organization suggests a common ancestral origin for the gonadotropin beta subunit genes.
The regulation of gene expression is controlled by cis-acting elements located in the promoter region, which serve as binding sites for transcription factors. Analysis of the 5'-flanking region of the related African catfish FSHβ gene has identified consensus sequences for potential CCAAT- and TATA-box proximal promoter elements oup.com. The putative TATA-box is located at a conserved position upstream of the transcription initiation site oup.com.
Furthermore, studies on the LHβ promoters in other fish species have identified conserved cis-acting elements, such as an estrogen response element-like sequence, which is involved in the response to gonadotropin-releasing hormone (GnRH) oup.com. Although a detailed analysis of the catfish LHβ promoter is not yet available, it is expected to contain similar regulatory elements that are crucial for the precise temporal and spatial control of LHβ expression in response to various hormonal signals from the brain-pituitary-gonadal axis. The identification of such elements is key to understanding the molecular mechanisms that govern reproduction in catfish.
The gonadotropin II, or luteinizing hormone (LH), is a heterodimeric glycoprotein composed of a common alpha subunit and a hormone-specific beta subunit, which confers biological specificity. In catfish, extensive research has been dedicated to isolating and characterizing the gene encoding the LHβ subunit, providing critical insights into its structure and function.
Gene Structure, cDNA, and Amino Acid Sequence
The journey to understanding catfish LHβ begins with its genetic blueprint. The full-length complementary DNA (cDNA) of the LHβ gene has been successfully cloned and sequenced in several catfish species, including the stinging catfish (Heteropneustes fossilis) and the African catfish (Clarias gariepinus). researchgate.net For instance, in Heteropneustes fossilis, the full-length cDNA of LHβ is 660 base pairs long and encodes a mature protein of 112 amino acids. researchgate.net
A defining feature of the LHβ subunit across vertebrates is the presence of a "cystine knot" motif, a highly conserved structure formed by disulfide bonds between cysteine residues. In catfish, the LHβ subunit is characterized by the presence of 12 or 13 cysteine residues. researchgate.netnih.gov The African catfish, for example, possesses 13 cysteine residues in its LHβ subunit. nih.gov These cysteine residues are crucial for maintaining the three-dimensional structure of the protein, which is essential for its interaction with its receptor.
Another critical feature is N-linked glycosylation, the attachment of sugar molecules to the protein, which is important for protein folding, stability, and biological activity. The catfish LHβ subunit typically contains a single N-linked glycosylation site. researchgate.netnih.gov
The table below summarizes the key molecular features of the LHβ subunit in the stinging catfish (Heteropneustes fossilis).
| Feature | Heteropneustes fossilis LHβ |
| cDNA Length | 660 base pairs |
| Mature Protein Length | 112 amino acids |
| Number of Cysteine Residues | 12 |
| N-linked Glycosylation Sites | 1 |
Data sourced from Acharjee et al., 2015. researchgate.net
Phylogenetic analyses of the deduced amino acid sequences of catfish LHβ have confirmed its homology and evolutionary relationship with the LHβ subunits of other vertebrate species. researchgate.net This high degree of conservation, particularly in the cysteine residues, underscores the fundamental importance of this hormone in vertebrate reproduction. nih.gov
Expression and Regulation
The expression of the LHβ gene is primarily localized to the pituitary gland, the master regulator of the endocrine system. researchgate.netresearchgate.net However, studies have also detected the expression of LHβ mRNA in extra-pituitary sites, suggesting potential alternative roles for this hormone. researchgate.net The synthesis and release of LH are tightly regulated by gonadotropin-releasing hormone (GnRH) from the hypothalamus. nih.gov
The expression levels of LHβ mRNA exhibit significant seasonal variations, correlating with the reproductive cycle of the catfish. researchgate.net During the sexually quiescent phase, transcript expression is low. In contrast, during the recrudescent phase, when the gonads are developing, the expression of LHβ is significantly upregulated. researchgate.net This dynamic regulation ensures that LH is available to trigger the final stages of gamete maturation and spawning.
Molecular Variants and Isoforms of Catfish LHβ
Currently, there is a lack of substantial scientific literature describing the existence of distinct molecular variants or isoforms of the gonadotropin II beta subunit specifically in catfish. While research has thoroughly characterized the primary structure and genetic basis of LHβ in several catfish species, the identification and functional analysis of different isoforms remain an area for future investigation. The conserved nature of the LHβ gene across teleosts suggests that significant variations might be less common compared to other hormones. nih.gov
Expression and Localization of Catfish Gonadotropin Ii Beta Subunit
Tissue-Specific Expression Patterns of LHβ mRNA
The synthesis of LHβ is not confined to a single location; its messenger RNA (mRNA) has been detected in both pituitary and various extra-pituitary tissues, indicating a broader range of influence than traditionally thought.
The primary site of gonadotropin synthesis in vertebrates is the pituitary gland. In catfish, the LHβ subunit gene is predominantly expressed in the gonadotrope cells located in the pars distalis of the pituitary. nih.gov Studies on various catfish species, including the stinging catfish (Heteropneustes fossilis) and the African catfish (Clarias gariepinus), have confirmed this localization. nih.govuu.nl Using techniques like in situ hybridization, researchers have visualized LHβ mRNA specifically within these pituitary cells. nih.gov The intensity of the staining and the number of positive cells can vary seasonally, reflecting the reproductive state of the animal. nih.gov In tilapia, a sister group to catfishes, LHβ is one of the most highly enriched genes found in LH-producing pituitary cells, underscoring the gland's central role in its production. mdpi.com
While the pituitary is the main hub for LHβ production, research has revealed its expression in other tissues, suggesting paracrine or autocrine functions. In the Southern catfish (Silurus meridionalis), LHβ mRNA has been identified in the ovary. nih.gov Similarly, studies in the stinging catfish (H. fossilis) and zebrafish have detected LHβ transcripts in the gonads (both ovary and testis) and the brain. nih.govoup.com
The expression of the luteinizing hormone receptor (LHR) gene in the channel catfish (Ictalurus punctatus) provides indirect but compelling evidence for the sites of LH action. As expected, LHR transcripts are clearly present in the testis and ovary. oup.com Surprisingly, a notable level of LHR gene expression was also found in the kidney of male channel catfish, suggesting a potential, though not yet fully understood, role for LH in this organ. oup.com The detection of LHβ mRNA itself has been confirmed in a range of extra-pituitary sites in various catfish species. nih.govnih.govresearchgate.net
| Catfish Species | Pituitary Gland | Gonad | Brain | Kidney | Liver | Reference |
|---|---|---|---|---|---|---|
| Southern Catfish (S. meridionalis) | ✔ | ✔ (Ovary) | ND | ND | ND | nih.gov |
| Stinging Catfish (H. fossilis) | ✔ | ✔ | ✔ | ✔ | ✘ | nih.gov |
| Channel Catfish (I. punctatus) | ✔ | ✔ (Receptor) | ND | ✔ (Receptor) | ND | oup.com |
| African Catfish (C. gariepinus) | ✔ | ND | ND | ND | ND | uu.nl |
Table 1. Tissue distribution of Gonadotropin II beta subunit (LHβ) mRNA or its receptor in various catfish species. (✔ = Detected; ✘ = Not Detected; ND = Not Determined).
Ontogenetic and Developmental Expression Profiles
The expression of LHβ is not static but changes dynamically throughout the life of a catfish, closely correlating with key developmental milestones like gonadal differentiation and sexual maturation.
During the early life stages of catfish, the expression of gonadotropins follows a distinct temporal pattern. Generally, FSHβ expression is detected earlier in development, while LHβ expression commences later, closer to the onset of puberty. nih.gov In the Southern catfish, for instance, while FSHβ mRNA is expressed in the ovary from 25 days after hatching (dah), LHβ transcripts are not detected until 40 dah. nih.gov This delayed but significant appearance of LHβ indicates its involvement in the processes of gonadal development and sexual differentiation that follow the initial stages orchestrated by FSH. nih.gov
The transition from a juvenile to a reproductively capable adult is marked by a dramatic increase in LHβ expression. nih.gov In many fish species, the number of LH-producing cells in the pituitary increases significantly with the onset of puberty. nih.gov This surge in LH is essential for driving the final stages of gamete development.
In the stinging catfish, LHβ mRNA expression is low during the sexually quiescent phase but becomes significantly elevated and varies between sexes during the recrudescent (preparatory) and spawning phases. nih.gov Similarly, in female channel catfish, LH mRNA levels are closely tied to the reproductive cycle. oup.com Studies using recombinant catfish LH have confirmed its role in stimulating steroid production during the preparatory and pre-spawning seasons, which is a direct consequence of increased LHβ gene activity. nih.gov In the African catfish, pituitary gonadotrophs are strongly activated at the start of spermatogenesis. mdpi.com This heightened expression during sexual maturation underscores the indispensable role of LH in final gamete maturation, ovulation in females, and spermiation in males. nih.govnih.gov
| Developmental Stage | LHβ Expression Level | Associated Catfish Species | Reference |
|---|---|---|---|
| Early Gonadal Development (40 dah) | First detected | Southern Catfish | nih.gov |
| Puberty Onset | Dramatically increases | General Teleost Pattern | nih.gov |
| Sexual Quiescence | Low | Stinging Catfish | nih.gov |
| Recrudescence / Pre-Spawning | High / Differential | Stinging Catfish, Channel Catfish | nih.govnih.gov |
| Spawning | High | Stinging Catfish | nih.gov |
Table 2. Summary of Gonadotropin II beta subunit (LHβ) expression during different developmental and reproductive stages in catfish.
Sex-Dimorphic Expression Patterns of LHβ Transcripts
Sex-specific differences, or sexual dimorphism, in gene expression are common in reproductive physiology, and the LHβ gene in catfish is no exception. Transcript levels can vary significantly between males and females, particularly in relation to the reproductive cycle. In the stinging catfish, LHβ mRNA transcripts show clear sex-dimorphic variations, especially during the sexually active phases of the year. nih.govresearchgate.net
In some species, these differences are linked to distinct reproductive strategies. For example, in the yellow catfish (Pelteobagrus fulvidraco), which exhibits significant sexual dimorphism in growth, transcriptomic analyses of the brain have identified sets of genes with sex-specific expression patterns that are believed to influence these differences. While not always measuring LHβ directly, these studies highlight the brain's role in establishing sex-specific reproductive functions. middlebury.edu The differential expression of LHβ between sexes is a key mechanism that allows for the precise, sex-specific timing of reproductive events like ovulation and spermiation, reflecting the different physiological demands on males and females during the spawning season. nih.govnih.gov
Cellular Localization within the Pituitary (e.g., Gonadotropes)
The precise location of the gonadotropin II beta subunit (GtH-IIβ) within the pituitary gland of catfish has been a subject of detailed investigation, primarily in the African catfish, Clarias gariepinus. These studies have utilized advanced techniques such as immuno-electron microscopy to identify the specific cells responsible for the synthesis and storage of this crucial reproductive hormone.
Research has revealed that the GtH-II beta subunit is localized within a specific type of gonadotropic cell in the proximal pars distalis of the pituitary. An ultrastructural immunocytochemical study on the developing pituitary of the male African catfish identified distinct populations of putative gonadotropes. In immature fish, early-stage putative gonadotropes contained secretory granules that reacted with antiserum against the alpha subunit of gonadotropin (anti-αGTH) but not with antiserum specific to the beta subunit of GtH-II (anti-βGTH-II).
However, as the fish matured and entered early spermatogenesis, a second, more abundant type of gonadotrope appeared. The secretory granules within these later-appearing gonadotropic cells showed clear immunopositivity for the GtH-II beta subunit. This indicates that these cells are the primary site of GtH-II production and storage.
A notable feature of these mature GtH-II cells is the presence of large inclusions, referred to as globules. These globules were found to be immunoreactive to antiserum against the complete GtH-II molecule (anti-αβGTH-II) and specifically to anti-βGTH-II, but not to anti-αGTH alone. This differential labeling suggests a specialized role for these globules, possibly in the distinct storage or degradation of the GtH-II subunits.
The localization of gonadotropin-releasing hormone (GnRH) nerve fibers further supports these findings. Studies have shown numerous GnRH-immunoreactive fibers terminating in the proximal pars distalis, in close proximity to the gonadotropic cells. nih.gov This anatomical arrangement facilitates the direct stimulation of GtH-II synthesis and release from the gonadotropes by GnRH.
The table below summarizes the key research findings on the cellular localization of the GtH-II beta subunit in the pituitary of the African catfish during gonadal maturation.
| Cell Type | Developmental Stage | Secretory Granule Immunoreactivity | Globule Immunoreactivity |
| Early Putative Gonadotropes | Immature | Positive for anti-αGTH; Negative for anti-βGTH-II | Not observed |
| Mature GTH-II Gonadotropes | Early to Advanced Spermatogenesis | Positive for anti-βGTH-II | Positive for anti-αβGTH-II and anti-βGTH-II; Negative for anti-αGTH |
Biological Function and Physiological Roles of Catfish Gonadotropin Ii Beta Subunit
Role in Hypothalamo-Pituitary-Gonadal (HPG) Axis Regulation
The GtH-II beta subunit is a critical downstream effector in the hypothalamo-pituitary-gonadal (HPG) axis, the central regulatory pathway governing reproduction in vertebrates. In teleost fish, including catfish, the synthesis and release of gonadotropins are primarily under the control of gonadotropin-releasing hormone (GnRH) produced in the hypothalamus. oup.com GnRH stimulates the pituitary gonadotrophs to synthesize and secrete GtH-I (follicle-stimulating hormone or FSH-like) and GtH-II (luteinizing hormone or LH-like). In some catfish species, GtH-II is the predominant gonadotropin responsible for orchestrating the full spectrum of gonadal functions, from gametogenesis to spawning. nih.gov
The expression of the GtH-II beta subunit gene is tightly regulated by a complex interplay of hormonal feedback mechanisms within the HPG axis. Gonadal steroids, such as testosterone (B1683101) and estradiol-17β, exert both positive and negative feedback on the pituitary and hypothalamus, thereby modulating the expression of gonadotropin subunits. For instance, studies in female catfish have shown that estradiol-17β can differentially regulate the mRNA expression of the LHβ subunit depending on the reproductive phase of the fish. researchgate.net
Furthermore, the release of GtH-II is also influenced by other neuroendocrine factors. Dopamine, for example, is known to have an inhibitory effect on GtH-II release in some catfish species. This intricate regulatory network ensures that the secretion of GtH-II, and consequently the activity of its beta subunit, is precisely timed with the appropriate developmental and environmental cues for successful reproduction.
Involvement in Gonadal Development and Gametogenesis
The GtH-II beta subunit is integral to the development of the gonads and the process of gametogenesis, which encompasses both oogenesis in females and spermatogenesis in males. In several catfish species, GtH-II is considered the principal gonadotropin driving these processes.
In female catfish, the expression of the LH beta subunit is closely correlated with ovarian development and oocyte maturation. Studies in southern catfish have shown that while the FSH beta subunit is expressed earlier, the LH beta subunit mRNA appears later in ovarian development. nih.gov This temporal expression pattern suggests a role for GtH-II in the later stages of oocyte growth and final maturation.
The surge of GtH-II is a critical trigger for the resumption of meiosis in oocytes, a process known as oocyte maturation. This hormonal cue leads to germinal vesicle breakdown (GVBD), a key event in the preparation of the oocyte for fertilization. Research has demonstrated that GtH-II stimulates the production of maturation-inducing steroids (MIS) in the ovarian follicles, which in turn act directly on the oocytes to induce maturation.
Table 1: Expression of Gonadotropin Subunits During Early Ovarian Development in Southern Catfish
| Days After Hatching (dah) | GtHalpha mRNA Expression | FSHbeta mRNA Expression | LHbeta mRNA Expression |
| 25 | Present | Present | Absent |
| 40 | Present | Present | Present |
Source: Adapted from research on Southern catfish (Silurus meridionalis). nih.gov
In male catfish, the GtH-II beta subunit is essential for the progression of spermatogenesis and the release of mature sperm (spermiation). The expression of the LH beta subunit and the secretion of GtH-II increase significantly with the advancement of testicular development. Studies in African catfish have shown a dramatic increase in pituitary LH content as spermatogenesis progresses from early stages, characterized by the presence of spermatogonia, to later stages containing spermatids and spermatozoa.
The secretion of GtH-II stimulates the Leydig cells in the testes to produce androgens, which are crucial for the maintenance of spermatogenesis and the development of male secondary sexual characteristics. The final surge of GtH-II is also responsible for inducing spermiation, the process by which mature spermatozoa are released from the testes.
Regulation of Gonadal Steroidogenesis
A primary function of the GtH-II beta subunit is to stimulate the synthesis of steroid hormones in the gonads, a process known as steroidogenesis. These steroid hormones are critical for gonadal development, gamete maturation, and the expression of reproductive behaviors.
In both male and female catfish, GtH-II binds to its receptors on the somatic cells of the gonads (Leydig cells in males and theca and granulosa cells in females) and activates intracellular signaling pathways that lead to the increased production of steroid hormones. In males, this results in the synthesis of androgens, such as testosterone and 11-ketotestosterone. In females, GtH-II stimulates the production of estrogens, particularly estradiol-17β, which is vital for vitellogenesis (yolk formation), as well as progestins that act as maturation-inducing steroids. nih.gov
Research has shown a direct correlation between circulating levels of GtH-II and gonadal steroid levels throughout the reproductive cycle of catfish. For instance, a parallel rise in serum GtH-II and testosterone has been observed during the gonadal recrudescence phase in male catfish. bioone.org Similarly, in vitro studies have demonstrated that recombinant catfish LH can significantly stimulate estradiol (B170435) production in ovarian tissues. nih.gov
Table 2: Effect of Recombinant Catfish Gonadotropins on Estradiol (E2) Production in vitro
| Treatment | E2 Production (pg/mL) |
| Control | Baseline |
| Recombinant hfFSH | Increased |
| Recombinant hfLH | Significantly Increased |
Source: Adapted from in-vitro studies on the stinging catfish, Heteropneustes fossilis. nih.gov
Interaction with Gonadotropin Receptors
The biological effects of the GtH-II beta subunit are mediated through its interaction with specific gonadotropin receptors located on the surface of target cells in the gonads. The GtH-II, being an LH-like hormone, primarily binds to the LH receptor (LHR).
The binding of GtH-II to its receptor initiates a cascade of intracellular events, often involving the activation of adenylyl cyclase and the production of cyclic AMP (cAMP), which then triggers the downstream cellular responses, including steroidogenesis. The expression of the LHR gene in the gonads is also regulated, with studies in channel catfish showing a significant induction of LHR mRNA around the time of spawning, which correlates with the preovulatory surge of LH. oup.com
Interestingly, in some fish species, including catfish, the interactions between gonadotropins and their receptors can be less specific compared to mammals. nih.govnih.gov There is evidence that catfish LH can also bind to and activate the FSH receptor (FSHR), a phenomenon known as receptor promiscuity or cross-reactivity. oup.comnih.gov This suggests that in catfish, GtH-II may exert some of its effects through both the LHR and the FSHR, adding another layer of complexity to the endocrine regulation of reproduction.
Receptor Binding Specificity and Activation
In catfish, as in other vertebrates, there are two primary gonadotropin receptors: the Luteinizing Hormone Receptor (LHR) and the Follicle-Stimulating Hormone Receptor (FSHR). The LH, containing the gonadotropin II beta subunit, demonstrates a high degree of specificity for its cognate receptor, the LHR. Studies involving recombinant African catfish ( Clarias gariepinus) gonadotropins and their receptors expressed in cell lines have elucidated this relationship. The African catfish LHR is specifically activated by catfish LH with little to no cross-reaction with Follicle-Stimulating Hormone (FSH) at physiological concentrations.
Activation of the LHR by LH initiates a downstream signaling cascade, primarily through the cAMP/protein kinase A pathway. This signaling is essential for regulating the later stages of gametogenesis, including oocyte maturation, ovulation in females, and spermiation in males. Research on channel catfish (Ictalurus punctatus) has confirmed that the LHR is an active protein that, upon binding to its ligand, activates a cAMP response.
While the LHR shows stringent specificity for LH, the same is not true for the FSHR, leading to a phenomenon of promiscuous activation.
Promiscuous Receptor Activation by Catfish LH
A significant characteristic of the gonadotropin system in catfish and other teleosts is the less stringent ligand-receptor specificity compared to mammals. nih.gov This is particularly evident in the ability of catfish LH to bind and activate the FSHR, a phenomenon known as promiscuous or cross-activation.
Detailed in vitro assays using receptor-expressing cell lines have demonstrated that while catfish FSH preferentially activates the FSHR with high potency, catfish LH can also stimulate the FSHR effectively. nih.govresearchgate.net In fact, studies on African catfish have shown that LH activates both the LHR and the FSHR with similar half-maximal effective concentrations (EC50). nih.govnih.gov This lack of discrimination by LH stands in contrast to FSH, which shows a much higher preference for its own receptor. nih.govnih.gov
This promiscuity is physiologically relevant due to the co-expression of both LHR and FSHR on the same cells in the gonads. For the first time in a vertebrate, research has shown that Leydig cells in the African catfish testis express both LHR and FSHR mRNA. nih.govnih.gov This co-expression provides a direct cellular mechanism for both LH and FSH to stimulate androgen production.
The physiological implications of this promiscuous activation are significant. During most of the reproductive cycle, when plasma LH levels are low, this cross-activation of the FSHR may be minimal. nih.gov However, during the spawning season, LH levels surge significantly, reaching concentrations that can robustly activate the FSHR in addition to the LHR. nih.gov This suggests that LH, through its action on both receptors, can amplify the steroidogenic response and regulate processes typically associated with FSH, such as spermiation, which involves effects on Sertoli cells that also express the FSHR. nih.govnih.gov This functional overlap provides a compensatory mechanism, ensuring that crucial reproductive processes are maintained. nih.gov
Data on Gonadotropin Receptor Activation in African Catfish (Clarias gariepinus)
The following table summarizes the half-maximal effective concentration (EC50) values for the activation of African catfish LHR and FSHR by different gonadotropins. Lower EC50 values indicate higher potency.
| Ligand | Receptor | EC50 (ng/mL) | Reference |
|---|---|---|---|
| Recombinant Channel Catfish LH (rCcfLH) | African Catfish LHR (AcfLHR) | 9.3 | nih.gov |
| Pituitary-purified African Catfish LH (AcfLH) | African Catfish LHR (AcfLHR) | 29.6 | nih.gov |
| Recombinant Channel Catfish FSH (rCcfFSH) | African Catfish LHR (AcfLHR) | 709 | nih.gov |
| Recombinant Channel Catfish LH (rCcfLH) | African Catfish FSHR (AcfFSHR) | 21.4 | nih.gov |
| Pituitary-purified African Catfish LH (AcfLH) | African Catfish FSHR (AcfFSHR) | 5.5 | nih.gov |
| Recombinant Channel Catfish FSH (rCcfFSH) | African Catfish FSHR (AcfFSHR) | 0.1 | nih.gov |
Data sourced from studies on recombinant gonadotropins from channel catfish (Ictalurus punctatus) and purified hormones from African catfish (Clarias gariepinus) acting on African catfish receptors. nih.gov
Regulatory Mechanisms of Catfish Gonadotropin Ii Beta Subunit Expression and Activity
Hypothalamic Regulation by Gonadotropin-Releasing Hormone (GnRH)
The hypothalamus plays a pivotal role in controlling the synthesis and release of gonadotropins through the secretion of gonadotropin-releasing hormone (GnRH). mdpi.comnovapublishers.comnih.gov In catfish, two primary forms of GnRH have been identified: chicken GnRH-II (cGnRH-II) and catfish GnRH (cfGnRH). mdpi.comnih.gov While cGnRH-II is considered a neuromodulator involved in sexual behavior, cfGnRH is the primary hypothalamic form responsible for stimulating gonadotropin release. mdpi.com
The influence of GnRH on LHβ gene expression in catfish is multifaceted and can be both direct and indirect. In vivo studies in the African catfish (Clarias gariepinus) have demonstrated a biphasic response of LHβ transcript levels following a single GnRH injection, with an initial decrease followed by a subsequent increase. nih.gov However, this secondary increase is dependent on the presence of the testes, suggesting an indirect mechanism mediated by testicular factors. nih.gov
In vitro studies using primary pituitary cell cultures from male African catfish have shown that cfGnRH at high, yet physiologically relevant, concentrations can actually reduce LHβ transcript levels and de novo synthesis. nih.gov Similarly, cGnRH-II had little to no effect on the steady-state levels of LHβ mRNA or its synthesis, despite stimulating LH release. nih.gov This suggests that in adult male African catfish, the stimulatory effect of GnRH on LH production is not a direct action on the gonadotrophs but is instead mediated by factors originating from the testis. nih.govoup.com This is in contrast to some other teleost species where GnRH has been shown to directly elevate LH transcript levels. oup.com
The regulation of LHβ gene expression is a critical component of the hypothalamic-pituitary-gonadal (HPG) axis, which governs gonadal maturation in teleosts. mdpi.com GnRH, secreted by the hypothalamus, stimulates the pituitary to synthesize and release gonadotropins, including LH, which in turn stimulates the gonads to produce sex steroids. mdpi.comnih.govthaiscience.info
The action of GnRH on catfish gonadotrophs is initiated by its binding to specific GnRH receptors (GnRH-R) on the cell surface. oup.com The catfish GnRH receptor exhibits distinct binding affinities, showing low affinity for cfGnRH and high affinity for cGnRH-II. researchgate.net Upon binding, the GnRH-R activates a cascade of intracellular signaling pathways that ultimately lead to the synthesis and release of LH.
In teleosts, GnRH receptor signaling involves multiple pathways, including the protein kinase C (PKC) and cyclic AMP (cAMP) pathways. semanticscholar.orgnih.gov In the African catfish, GnRH stimulates LH release directly via the inositol phosphate pathway and indirectly through the cAMP pathway. semanticscholar.org The activation of these pathways leads to an increase in intracellular calcium (Ca2+) concentrations, a key trigger for hormone secretion. The mitogen-activated protein kinase (MAPK) pathway is also implicated in transducing GnRH signals that regulate LHβ gene expression. nih.gov
The differential activation of these signaling cascades by various forms of GnRH and their interaction with other regulatory factors contribute to the precise control of LHβ expression and LH release. nih.gov
Steroid Hormone Feedback Regulation
Sex steroid hormones, produced by the gonads in response to LH stimulation, exert a crucial feedback effect on the brain and pituitary, thereby modulating LHβ expression. mdpi.com This feedback can be either positive or negative, depending on the specific steroid, its concentration, and the reproductive stage of the fish. nih.gov
Estradiol-17β (E₂), a potent estrogen, plays a significant role in regulating LHβ expression in catfish. In channel catfish (Ictalurus punctatus), E₂ has been shown to enhance the transcript abundance of LHβ in pituitary cells in vitro. bioscientifica.com This stimulatory effect is crucial for the preovulatory surge of LH. bioscientifica.com
Studies in the female catfish Heteropneustes fossilis have revealed that the effect of E₂ on LHβ expression is dependent on the reproductive phase. researchgate.netscribd.com During the preparatory phase, E₂ replacement in ovariectomized fish upregulated LHβ expression. researchgate.netscribd.com However, during the resting phase, E₂ treatment did not significantly alter LHβ expression. researchgate.netscribd.com This indicates that the nature of estrogen feedback on LHβ is seasonally dependent.
The mechanism of E₂ action on the LHβ gene involves the estrogen receptor (ER). oup.comnih.gov Functional estrogen response elements have been identified in the regulatory regions of the LHβ gene in some fish species, suggesting a direct transcriptional regulation by the E₂-ER complex. oup.com
Androgens, such as testosterone (B1683101) (T), also modulate LHβ expression in catfish. In juvenile male African catfish, testosterone treatment has been shown to stimulate LH β-subunit expression. oup.com Interestingly, this effect appears to be mediated through the conversion of testosterone to E₂ by the enzyme aromatase within the pituitary gonadotrophs. oup.comoup.com In channel catfish pituitary cells, the stimulatory effect of testosterone on LHβ transcript abundance was abolished by an aromatase inhibitor, confirming the essential role of local estrogen synthesis. bioscientifica.com
However, the feedback effects of androgens can be complex and dose-dependent. In some cases, low doses of testosterone have been shown to suppress LHβ mRNA levels, while high doses have a stimulatory effect. nih.gov This suggests that androgens can exert both negative and positive feedback on LHβ expression, contributing to the fine-tuning of reproductive processes.
Table 1: Summary of Hormonal Regulation of Catfish LHβ Expression
| Regulating Hormone | Effect on LHβ Expression | Species Studied | Key Findings |
|---|---|---|---|
| GnRH | Biphasic (indirect stimulation) | African catfish (Clarias gariepinus) | Initial decrease followed by a testis-dependent increase in vivo; direct inhibitory or no effect in vitro. nih.govoup.com |
| **Estradiol-17β (E₂) ** | Stimulatory | Channel catfish (Ictalurus punctatus), Heteropneustes fossilis | Enhances LHβ transcript abundance, particularly during the preovulatory and preparatory phases. bioscientifica.comresearchgate.netscribd.com |
| Testosterone (T) | Stimulatory (via aromatization to E₂) | African catfish (Clarias gariepinus), Channel catfish (Ictalurus punctatus) | Increases LHβ expression, an effect that is blocked by aromatase inhibitors. bioscientifica.comoup.com |
Autocrine/Paracrine Regulation within Gonadal Tissues
In addition to the central regulation by the hypothalamus-pituitary axis, there is growing evidence for local autocrine and paracrine regulation of gonadotropin subunit expression within the gonads of fish. The expression of LHβ mRNA has been detected in the ovary of the Southern catfish (Silurus meridionalis), suggesting a potential for local synthesis and action. researchgate.net
This localized expression within the gonads implies that LH may have direct autocrine or paracrine functions, influencing gonadal development and function independently of the circulating levels of pituitary-derived LH. mdpi.com These locally produced gonadotropins could act on neighboring cells to regulate processes such as steroidogenesis and gamete maturation. The precise mechanisms and physiological significance of this intra-gonadal regulation of the LHβ subunit in catfish are areas of ongoing research.
Environmental and Seasonal Influences on Expression
The expression and activity of the gonadotropin II beta subunit (GtH-IIβ), also referred to as the luteinizing hormone beta subunit (LHβ), in catfish are profoundly influenced by environmental and seasonal cues. These external factors are critical for synchronizing the reproductive cycle with optimal conditions for spawning and larval survival. nih.govresearchgate.netiosrjournals.org The primary environmental determinants modulating GtH-IIβ expression are photoperiod and temperature, which in turn drive the distinct seasonal patterns of gene transcription and hormone secretion. nih.goviosrjournals.orgnih.gov
Influence of Photoperiod and Temperature
Research in various catfish species has demonstrated that photoperiod (the duration of daylight) and water temperature are potent regulators of the hypothalamus-pituitary-gonad (HPG) axis, directly impacting the synthesis of gonadotropins. iosrjournals.orgmdpi.com In nature, the gradual changes in these factors signal the transition between different reproductive phases, such as preparatory, pre-spawning, spawning, and post-spawning stages. nih.gov
A detailed study on the female stinging catfish, Heteropneustes fossilis, investigated the differential effects of photoperiod and temperature on gonadotropin subunit gene expression during the early preparatory phase of the annual reproductive cycle. nih.govresearchgate.netscispace.com The findings revealed that both long photoperiods and high temperatures significantly stimulate the expression of GtH-IIβ mRNA.
Key Research Findings:
Stimulatory Effects: Exposure of H. fossilis to a long photoperiod (LP) of 16 hours of light or a high temperature (HT) of 28°C, either alone or in combination, led to significant increases in LHβ messenger RNA (mRNA) levels. nih.govscispace.com
Inhibitory Effects: Conversely, a short photoperiod (SP) of 8 hours of light resulted in a decrease in LHβ transcript levels. nih.govscispace.com This inhibition was more pronounced under normal temperature (NT) conditions (18°C) compared to high temperature (HT) conditions (28°C). The highest level of inhibition was observed in fish kept in total darkness (TD) at normal temperatures. nih.govscispace.com
Differential Regulation: A two-way ANOVA analysis of the data highlighted that while photoperiod had a highly significant effect on the expression of the follicle-stimulating hormone beta subunit (FSHβ), temperature exerted a highly significant effect on the expression of the LHβ and glycoprotein (B1211001) α (GPα) subunits. nih.govresearchgate.netscispace.com This indicates that temperature is a primary environmental driver for GtH-IIβ synthesis in this species.
The table below summarizes the effects of different photoperiod and temperature regimes on the relative mRNA expression of the LHβ subunit in the pituitary of the female stinging catfish (Heteropneustes fossilis) after 28 days of exposure.
| Experimental Group | Photoperiod (Light:Dark) | Temperature | Relative LHβ mRNA Expression Level |
|---|---|---|---|
| Long Photoperiod + High Temperature (LP+HT) | 16L:8D | 28 ± 2°C | Significantly Increased |
| Long Photoperiod + Normal Temperature (LP+NT) | 16L:8D | 18 ± 2°C | Significantly Increased |
| Short Photoperiod + High Temperature (SP+HT) | 8L:16D | 28 ± 2°C | Decreased (less inhibition than SP+NT) |
| Short Photoperiod + Normal Temperature (SP+NT) | 8L:16D | 18 ± 2°C | Significantly Decreased |
| Total Darkness + Normal Temperature (TD+NT) | 0L:24D | 18 ± 2°C | Maximally Decreased / Inhibited |
Data synthesized from findings in Acharjee et al., 2017. nih.govscispace.com
Seasonal Expression Patterns
The expression of the GtH-IIβ subunit in catfish exhibits a distinct seasonal cyclicity that aligns with the reproductive status of the fish. nih.govnih.gov This pattern is a direct consequence of the seasonal fluctuations in environmental cues like photoperiod and temperature. nih.gov
In seasonally breeding species like the catfish Heteropneustes fossilis, plasma and pituitary levels of gonadotropin show significant annual variations that correlate with the gonadosomatic index (GSI) and plasma estradiol-17β levels. nih.gov Similarly, in goldfish, a related teleost model, the mRNA levels of the GtH-IIβ subunit increase synchronously with the glycoprotein α and GTH Iβ subunits during the early spawning period (April) and subsequently decrease as the ovaries regress (August). nih.gov This surge in GtH-IIβ is crucial for inducing final oocyte maturation, ovulation, and spawning. cambridge.orgalr-journal.org
The reproductive cycle of catfish in subtropical regions is typically divided into several phases, and GtH-IIβ expression varies accordingly: nih.gov
Preparatory Phase: As photoperiod and temperature begin to increase, there is a gradual rise in GtH-IIβ expression to initiate gonadal recrudescence. nih.govresearchgate.net
Pre-spawning Phase: GtH-IIβ levels continue to rise, reaching high concentrations in the late preparatory and pre-spawning phases, which promotes vitellogenesis and spermatogenesis. nih.gov
Spawning Phase: A surge in GtH-IIβ expression and release occurs, which is the primary trigger for the final maturation of gametes and spawning behavior. nih.gov
Post-spawning/Resting Phase: Following spawning, GtH-IIβ levels decline significantly and remain low throughout the resting phase, corresponding to short day lengths and lower temperatures, until the cycle begins anew. nih.gov
The table below illustrates the typical seasonal variation in GtH-IIβ subunit expression in catfish, correlated with the annual reproductive cycle.
| Reproductive Phase | Typical Time of Year (Northern Hemisphere) | Environmental Cues | Relative GtH-IIβ mRNA Expression |
|---|---|---|---|
| Resting / Quiescent | Winter (December - January) | Short Photoperiod, Low Temperature | Low / Basal |
| Preparatory | Spring (March - April) | Increasing Photoperiod & Temperature | Increasing |
| Pre-spawning | Late Spring / Early Summer (May - June) | Long Photoperiod, High Temperature | High / Peak |
| Spawning | Summer (July - August) | Long Photoperiod, High Temperature | Surge Release |
| Post-spawning | Autumn (September - November) | Decreasing Photoperiod & Temperature | Decreasing / Low |
This table represents a generalized model based on findings from studies on seasonal reproduction in catfish. nih.govnih.govnih.govresearchgate.net
Comparative and Evolutionary Aspects of Gonadotropin Ii Beta Subunits
Phylogenetic Analysis of Fish Gonadotropin β-Subunits
Phylogenetic analyses have been instrumental in unraveling the evolutionary history of the gonadotropin beta subunits. These studies consistently demonstrate a clear divergence of the beta subunits into distinct lineages, reflecting their specialized roles in reproductive physiology.
Evolutionary Relationship to Mammalian LHβ and FSHβ
The duality of pituitary gonadotropins, follicle-stimulating hormone (FSH) and luteinizing hormone (LH), is a common feature among gnathostome vertebrates. nih.gov Phylogenetic analysis reveals that the beta subunits of these hormones have a shared ancestry. nih.gov In teleosts, GtH-I (analogous to FSH) and GtH-II (analogous to LH) are encoded by distinct genes. nih.gov Comparative sequence analyses have shown that teleost GtH-IIβ, including that of catfish, shares higher homology with mammalian LHβ than with FSHβ. nih.gov Conversely, teleost GtH-Iβ is more closely related to mammalian FSHβ. uni-konstanz.de This relationship suggests that the divergence of the LHβ and FSHβ gene lineages predates the evolutionary split between teleosts and tetrapods. uni-konstanz.de The glycoprotein (B1211001) hormone β subunits are categorized into two main branches in phylogenetic trees: one comprising all vertebrate LHβ subunits and the other further dividing into vertebrate FSHβ and TSHβ subunits. oup.com
Divergence and Conservation Patterns Across Teleosts
Within teleosts, the GtH-IIβ (LHβ) subunit is highly conserved compared to the GtH-Iβ (FSHβ) subunit. nih.gov Sequence alignment studies indicate a higher degree of amino acid identity among fish LHβ subunits (ranging from 50-90%) compared to FSHβ subunits (33-92%). oup.com This suggests that FSHβ has undergone more rapid diversification during the evolution of teleosts. oup.combioscientifica.com The catfish GtH-IIβ subunit aligns with this pattern of conservation, showing high homology with LHβ subunits from other teleost species. For instance, the Southern catfish LHβ shares 95.6% similarity with the African catfish LHβ. researchgate.net In contrast, the FSHβ subunit in catfish exhibits features that reflect its evolutionary divergence, such as the presence of an additional cysteine residue. nih.govresearchgate.net
Duplication Events and Gene Family Evolution
The evolution of the gonadotropin gene family has been significantly shaped by large-scale genomic events, most notably whole-genome duplications (WGDs). Teleost fishes underwent a specific WGD event (TSGD or 3R) after their divergence from the tetrapod lineage, which had a profound impact on the repertoire of their genes. nih.govresearchgate.netkyushu-u.ac.jp It is hypothesized that the divergence of the GTH gene occurred before the separation of teleosts from the evolutionary line leading to tetrapods. uni-konstanz.de
Following a WGD, duplicated genes, or ohnologs, can have several fates: one copy can be lost (non-functionalization), both copies can be retained with the original function partitioned between them (subfunctionalization), or one copy can acquire a new function (neofunctionalization). nih.gov The retention of duplicated genes is not random, and it is believed that the TSGD provided the raw genetic material for the remarkable diversification and evolutionary success of teleosts. nih.gov The presence of two distinct gonadotropin beta subunits (FSHβ and LHβ) in most teleosts is a direct consequence of these ancient gene duplication events. The differential retention and subsequent divergence of these duplicated genes have allowed for the evolution of more complex and finely tuned regulation of reproductive processes.
Structural and Functional Comparison with Other Fish LHβ Subunits
The GtH-IIβ subunit in catfish shares fundamental structural characteristics with LHβ subunits of other teleosts, while also displaying some unique features. A key conserved feature across vertebrate gonadotropin beta subunits is the presence of 12 cysteine residues that form a cystine-knot structure, which is crucial for the proper folding and biological activity of the hormone. bioflux.com.ro The catfish LHβ subunit conforms to this pattern, containing the conserved 12 cysteine residues. researchgate.net
However, there is variability in other structural aspects, such as the number and position of N-linked glycosylation sites, which are important for hormone stability and function. nih.gov For example, the stinging catfish (Heteropneustes fossilis) LHβ has a single N-linked glycosylation site. researchgate.net In contrast, the FSHβ subunit in catfish often possesses 13 cysteine residues, an additional one near the N-terminus, which is a point of divergence from many other vertebrates. nih.govresearchgate.net
Functionally, the LHβ subunit, as part of the mature GtH-II hormone, plays a critical role in the final stages of gamete maturation and spawning in teleosts. While there can be some functional overlap between FSH and LH in certain fish species, LH is generally considered the primary driver of ovulation and spermiation. nih.gov In some catfish species, it has been suggested that in the absence of a native FSH protein, LH controls all aspects of reproduction, from early gametogenesis to spawning. nih.gov This highlights a potential functional divergence or specialization in the gonadotropin system of catfishes.
The table below provides a comparative overview of the structural features of the gonadotropin II beta subunit in catfish and other selected teleost species.
| Feature | Catfish (Siluriformes) | Salmon (Oncorhynchus keta) | Medaka (Oryzias latipes) | Striped Bass (Morone saxatilis) |
| Number of Amino Acids (Mature Protein) | ~112-138 researchgate.net | 119 nih.gov | 146 nih.gov | 147 bioscientifica.com |
| Number of Cysteine Residues | 12 researchgate.net | 12 nih.gov | Conserved | 12 |
| N-linked Glycosylation Sites | 1 nih.govresearchgate.net | 1 nih.gov | Conserved | 1 |
This interactive data table summarizes key research findings related to the comparative and evolutionary aspects of the gonadotropin II beta subunit in catfish.
| Research Focus | Key Findings | Species Studied |
| Phylogenetic Placement | Catfish GtH-IIβ clusters with other teleost LHβ subunits, showing higher homology to mammalian LHβ than FSHβ. | Various catfish species, other teleosts, mammals |
| Sequence Conservation | The LHβ subunit is highly conserved across teleosts, including catfish, with amino acid identities often exceeding 90% between closely related species. | Southern catfish, African catfish, other teleosts |
| Structural Features | Catfish LHβ typically contains 12 conserved cysteine residues and one N-linked glycosylation site. | Stinging catfish, Southern catfish |
| Gene Duplication Impact | The duality of gonadotropins (FSH and LH) in teleosts is a result of ancient gene duplication events, including the teleost-specific whole-genome duplication. | General teleosts |
| Functional Role | In some catfish, LH is suggested to control the entire reproductive cycle, indicating a potentially more dominant role compared to other teleosts where functions are more distinctly divided with FSH. | Catfishes |
Research Methodologies for Studying Catfish Gonadotropin Ii Beta Subunit
Molecular Cloning and Sequencing Techniques
The foundational step in studying the catfish GtH-IIβ subunit is the isolation and sequencing of its corresponding complementary DNA (cDNA). This process typically begins with the extraction of total RNA from the pituitary gland, the primary site of gonadotropin synthesis. From this total RNA, messenger RNA (mRNA) is isolated and used as a template for reverse transcriptase to synthesize a cDNA library.
Researchers have successfully cloned and sequenced the cDNAs encoding GtH-IIβ subunits from several catfish species, including the channel catfish (Ictalurus punctatus), the African catfish (Clarias gariepinus), and the Southern catfish (Silurus meridionalis) nih.govoup.comresearchgate.net. The cloning strategy often involves the use of degenerate primers designed based on conserved regions of GtH-IIβ sequences from other fish species in a polymerase chain reaction (PCR) amplification oup.com. Following amplification, techniques such as Rapid Amplification of cDNA Ends (RACE) are employed to obtain the full-length cDNA sequence nih.gov.
Once cloned, the cDNA is sequenced to determine the nucleotide sequence. This sequence information allows for the deduction of the amino acid sequence of the GtH-IIβ precursor protein. Bioinformatic analyses of the deduced amino acid sequence reveal conserved features typical of gonadotropin beta subunits, such as a signal peptide at the N-terminus and a number of conserved cysteine residues that are crucial for the proper folding and biological activity of the hormone researchgate.net. For instance, in the stinging catfish (Heteropneustes fossilis), the full-length cDNA of the LHβ (GtH-IIβ) subunit is 660 base pairs long and encodes a protein with 12 conserved cysteine residues and a single N-linked glycosylation site researchgate.net.
The cloned cDNA sequences also serve as essential tools for subsequent gene expression studies and for the production of recombinant GtH-IIβ protein.
Gene Expression Analysis Techniques
Understanding when and where the GtH-IIβ gene is expressed provides critical insights into its physiological role. A variety of techniques are utilized to quantify and localize GtH-IIβ mRNA transcripts.
Reverse transcription PCR (RT-PCR) is a highly sensitive method used to detect the presence of GtH-IIβ mRNA in various tissues. Studies in the Southern catfish have used RT-PCR to demonstrate that GtH-IIβ mRNA is expressed in the pituitary gland and the ovary researchgate.netnih.gov.
For a more precise quantification of gene expression levels, quantitative real-time PCR (qPCR) is the method of choice. This technique allows for the measurement of the amount of a specific mRNA transcript in a sample in real-time. In the African catfish, qPCR has been used to show that cfLHβ (GtH-IIβ) mRNA levels in the pituitary increase significantly during successive stages of spermatogenesis, reaching their peak in the adult stage oup.com. Similarly, in the channel catfish, qPCR has been employed to measure the transcript abundance of the LHβ subunit in pituitary cells to study its regulation by hormones bioscientifica.com.
| Catfish Species | Technique | Key Finding | Reference |
|---|---|---|---|
| African catfish (Clarias gariepinus) | qPCR | LHβ mRNA levels increase during pubertal development and peak in the adult stage. | oup.com |
| Channel catfish (Ictalurus punctatus) | qPCR | Used to quantify LHβ transcript abundance in pituitary cells to study hormonal regulation. | bioscientifica.com |
| Southern catfish (Silurus meridionalis) | RT-PCR | LHβ mRNA is expressed in the ovary and pituitary. | researchgate.netnih.gov |
Northern blot analysis is a technique used to detect and quantify specific RNA molecules in a sample. It involves separating RNA fragments by size via gel electrophoresis and then transferring them to a membrane, which is then probed with a labeled cDNA sequence corresponding to the gene of interest. In studies on goldfish, a related cyprinid, Northern blot analysis has been used to show that GTH-IIβ mRNA levels increase with the progression of ovarian maturity nih.gov. This technique has also been applied to other fish species to demonstrate the changes in GtH-Iβ and -IIβ mRNA levels during sexual maturation nih.govnih.gov. While less common in recent catfish-specific studies due to the higher sensitivity of qPCR, Northern blotting provides valuable information on the size and abundance of the GtH-IIβ transcript.
To pinpoint the specific cells within a tissue that are expressing the GtH-IIβ gene, in situ hybridization is employed. This powerful technique uses a labeled nucleic acid probe (either RNA or DNA) to bind to the complementary GtH-IIβ mRNA transcripts within the preserved tissue sections. The location of the probe can then be visualized using microscopy. In zebrafish, a model teleost, in situ hybridization has demonstrated that lhβ (the gene encoding the GtH-IIβ subunit) is expressed in a distinct population of gonadotrophs in the pituitary gland oup.com. This cellular localization is crucial for understanding the synthesis and secretion of the GtH-II hormone.
Recombinant Protein Production and Functional Characterization
To directly study the biological activity of the catfish GtH-IIβ subunit, it is often necessary to produce the protein in a laboratory setting. This is achieved through recombinant DNA technology, where the cloned GtH-IIβ cDNA is inserted into an expression vector, which is then introduced into a suitable host cell system for protein production.
The choice of expression system is critical for obtaining a biologically active recombinant protein, as gonadotropins are glycoproteins and require proper post-translational modifications, such as glycosylation. Eukaryotic expression systems are therefore preferred.
In one study, a system for producing recombinant channel catfish LH was developed using Drosophila S2 insect cells nih.govbioscientifica.com. In this system, the cDNA for the common alpha-subunit was co-expressed with the cDNA for the LH beta-subunit (GtH-IIβ) nih.govbioscientifica.com. The insect cells were capable of secreting the heterodimeric LH hormone into the culture medium nih.govbioscientifica.com. The resulting recombinant LH was then purified and used in functional assays to demonstrate its biological activity, such as activating its receptor in vitro and stimulating steroid hormone secretion nih.govbioscientifica.com. While expression of the individual beta-subunit was less successful, the co-expression with the alpha-subunit yielded functional heterodimers nih.govbioscientifica.com.
The availability of recombinant catfish gonadotropins is a significant advancement, as it provides a consistent and reliable source of the hormone for functional studies and for the development of immunoassays nih.govresearchgate.net. These recombinant proteins are invaluable tools for investigating the specific roles of GtH-II in the reproductive endocrinology of catfish.
| Catfish Species | Expression System | Recombinant Protein | Key Outcome | Reference |
|---|---|---|---|---|
| Channel catfish (Ictalurus punctatus) | Drosophila S2 insect cells | Luteinizing Hormone (LH) | Successful production of bioactive recombinant LH that activated its receptor and stimulated steroidogenesis. | nih.govbioscientifica.com |
Bioassays for Receptor Activation and Steroidogenesis
Investigating the biological activity of the gonadotropin II (GtH-II), also known as luteinizing hormone (LH), in catfish relies on specific in vitro bioassays. These assays are designed to measure the hormone's ability to bind to and activate its cognate receptor, the luteinizing hormone receptor (LHR), and to quantify the subsequent production of steroid hormones.
One of the primary methods to assess receptor activation involves recombinant receptor technology. In a study on the channel catfish (Ictalurus punctatus), researchers cloned the LHR and expressed it in COS7 cells, a mammalian cell line. These cells were co-transfected with a reporter gene, specifically a luciferase gene driven by a cAMP response element. The binding of a gonadotropin, such as human chorionic gonadotropin (hCG) which mimics LH activity, to the expressed catfish LHR triggers an intracellular signaling cascade that increases cyclic AMP (cAMP) levels. This, in turn, activates the reporter gene, leading to the production of luciferase. The amount of light produced by the luciferase enzyme is proportional to the degree of receptor activation, providing a quantitative measure of the hormone's functional activity in a dose-dependent manner researchgate.netoup.com. This type of assay is highly sensitive and specific for studying the direct interaction between the hormone and its receptor nih.govinnoprot.com.
To measure the downstream physiological effect of GtH-II receptor activation—steroidogenesis—researchers employ different bioassays. A common technique is the use of radioimmunoassay (RIA) to measure steroid hormones like testosterone (B1683101) and estradiol-17β in plasma or in the media from in vitro tissue cultures nih.gov. For instance, a heterologous RIA was developed to measure GtH-II levels in the catfish Clarias batrachus, which were then correlated with serum testosterone levels, demonstrating the direct link between the hormone and steroid production bioone.org.
In vitro organ culture is another critical bioassay. Ovarian or testicular tissues from catfish can be cultured and stimulated with gonadotropins. Following incubation, the culture medium is collected and analyzed for steroid content. Studies on the catfish Heteropneustes fossilis have shown that incubating ovarian pieces with LH leads to a sequential increase in testosterone and estradiol (B170435) levels in the culture medium nih.gov. More recent studies have utilized recombinant catfish gonadotropins (both FSH and LH) produced in yeast expression systems to stimulate ovarian tissue in vitro. The results confirmed that recombinant LH significantly stimulated estradiol (E2) levels and upregulated the expression of the gonadal aromatase gene, which is crucial for E2 synthesis nih.gov.
These bioassays are fundamental in determining the biological potency of GtH-II and understanding its role in initiating the steroidogenic cascade essential for catfish reproduction.
Table 1: Bioassays for Catfish GtH-II Beta Subunit Function
| Assay Type | Principle | Parameter Measured | Application in Catfish GtH-II Research | Reference |
|---|---|---|---|---|
| Reporter Gene Assay | Activation of a GtH-II (LH) receptor expressed in a cell line triggers a signaling pathway that activates a reporter gene (e.g., luciferase). | Receptor activation (via light output). | Quantifying the functional activity of GtH-II or its analogs by measuring their ability to activate the LHR. | researchgate.netoup.com |
| Radioimmunoassay (RIA) | A competitive binding assay using radioactively labeled antigens to quantify specific molecules. | Concentration of steroid hormones (e.g., testosterone, estradiol). | Measuring steroid levels in plasma or culture media following GtH-II stimulation. | nih.govbioone.org |
| In Vitro Organ Culture | Gonadal tissue explants are maintained in a culture medium and treated with hormones. | Steroid hormone secretion into the medium; gene expression changes in tissue. | Assessing the direct steroidogenic effect of GtH-II on ovarian or testicular tissue. | nih.govnih.gov |
Cell Culture Models for Pituitary and Gonadal Studies
Primary cell culture is a powerful in vitro tool that allows for the study of specific cell types in a controlled environment, free from the complex systemic influences of a live animal mdpi.comnih.gov. In the context of the catfish gonadotropin II beta subunit, both pituitary and gonadal cell cultures are instrumental for dissecting the mechanisms of hormone synthesis, release, and action.
Pituitary Cell Culture: Primary cultures of dispersed pituitary cells are used to study the direct effects of substances like gonadotropin-releasing hormone (GnRH) on gonadotrophs—the cells that produce and secrete GtH-II. The process involves the careful dissection of pituitary glands, followed by enzymatic digestion (e.g., with trypsin) and mechanical dissociation to obtain a suspension of individual cells nih.gov. These cells are then plated and maintained in a specialized culture medium that mimics the fish's physiological conditions, including appropriate osmolality, pH, and temperature nih.govnih.gov.
Once established, these cultures can be used in experiments to investigate the regulation of GtH-II synthesis and release. For example, treating cultured pituitary cells with different GnRH analogs can reveal their potency in stimulating GtH-II secretion nih.gov. These models have been crucial in demonstrating the inhibitory role of dopamine on GnRH-stimulated GtH release in African catfish, a key regulatory mechanism in their reproductive cycle nih.gov.
Gonadal Cell Culture: Cell cultures derived from catfish gonads (ovaries or testes) are essential for studying the direct effects of GtH-II on steroidogenesis and gametogenesis. Methods for establishing these cultures involve isolating tissues and either using an explant technique, where small tissue pieces are allowed to adhere to a culture flask, or enzymatic digestion to create a suspension of individual cells asianfisheriessociety.orgresearchgate.net. Ovarian cell cultures from the African catfish (Clarias gariepinus) have been developed to study steroid production in vitro researchgate.net. Similarly, cell lines from the gonad of the catfish Clarias batrachus have been established and maintained for over 50 passages asianfisheriessociety.org.
These gonadal cell models allow researchers to apply purified or recombinant GtH-II directly to the cells and measure the resulting steroid production, bypassing the hypothalamus-pituitary axis up.ac.za. This approach has been used to confirm that GtH-II directly stimulates the synthesis of key steroidogenic enzymes and steroid hormones in catfish gonads up.ac.za.
The use of these cell culture systems provides precise insights into the cellular and molecular mechanisms governing the production and action of the gonadotropin II beta subunit, forming a bridge between molecular studies and whole-animal physiology.
Gene Editing Technologies for Functional Studies
The advent of targeted gene editing technologies, such as Transcription Activator-Like Effector Nucleases (TALENs) and the Clustered Regularly Interspaced Short Palindromic Repeats (CRISPR)/Cas9 system, has revolutionized functional genomics in fish, including the study of the gonadotropin II beta subunit core.ac.ukoup.com. These tools allow for the precise knockout or modification of specific genes to investigate their in vivo function researchgate.net.
TALENs: TALENs are engineered proteins that can be designed to bind to a specific DNA sequence and, with a fused nuclease domain (typically FokI), create a double-strand break. This technology has been successfully applied in catfish to disrupt genes within the reproductive axis. Studies have used TALENs to knock out the genes for both luteinizing hormone (LH, or GtH-II) and follicle-stimulating hormone (FSH) in zebrafish to inhibit gonadal development mdpi.com. In channel catfish, research has focused on knocking out the upstream regulator, gonadotropin-releasing hormone (cfGnRH), using TALENs delivered into fertilized eggs. The resulting mutant fish showed lower spawning and hatch rates, directly demonstrating the critical role of the GnRH-gonadotropin axis in reproduction mdpi.com. This approach functionally validates the role of the entire pathway of which the GtH-II beta subunit is a critical component.
CRISPR/Cas9: The CRISPR/Cas9 system is another powerful gene-editing tool that uses a guide RNA (gRNA) to direct the Cas9 nuclease to a specific genomic location to induce a double-strand break core.ac.ukptgcn.com. This system has been shown to be highly efficient for editing the genome of the channel catfish researchgate.net. Researchers have successfully used CRISPR/Cas9 to knock out the luteinizing hormone (LH) gene to create sterile channel catfish mdpi.com. By disrupting the gene encoding the GtH-II beta subunit, these studies provide definitive evidence of its indispensable role in gonadal maturation and fertility. The high efficiency and relative simplicity of the CRISPR/Cas9 system have made it a preferred tool for functional gene knockout studies in various aquaculture species researchgate.netnih.gov.
Table 2: Comparison of Gene Editing Technologies Used in Catfish Reproductive Studies
| Technology | Mechanism | Targeted Gene in Catfish Studies | Observed Phenotype/Outcome | Reference |
|---|---|---|---|---|
| TALENs | Pairs of engineered DNA-binding proteins fused to a nuclease create a targeted double-strand break. | Gonadotropin-Releasing Hormone (cfGnRH) | Reduced spawning rates and egg hatch rates in mutant channel catfish. | mdpi.com |
| CRISPR/Cas9 | An RNA-guided nuclease (Cas9) creates a targeted double-strand break at a site determined by a guide RNA. | Luteinizing Hormone (LH) | Effective creation of gene-edited sterile channel catfish. | mdpi.com |
Advanced Research Topics and Future Directions in Catfish Gonadotropin Ii Beta Subunit Research
Elucidating the Precise Molecular Mechanisms of Action
The primary action of the GtH-II heterodimer, which includes the specific beta subunit, is to bind to its cognate receptor on the surface of gonadal cells, initiating a cascade of intracellular events that lead to steroidogenesis and gamete maturation. nih.gov However, the precise downstream signaling pathways in catfish are still an area of active research.
In teleosts, GtH signaling is known to be less specific than in mammals, with evidence of promiscuous interactions between hormones and receptors. nih.gov For instance, studies on the African catfish have shown that its follicle-stimulating hormone receptor (FSHR) can be activated by the luteinizing hormone (LH), which is analogous to GtH-II. nih.gov Similarly, the channel catfish FSHR responds to human chorionic gonadotropin (hCG), an LH-like hormone. nih.gov This suggests that the GtH-II beta subunit, as part of the whole hormone, may activate more than one type of gonadotropin receptor in catfish, a mechanism that requires further investigation.
Unraveling Complex Regulatory Networks
The synthesis and release of GtH-II are governed by a sophisticated and multi-layered regulatory network, integrating signals from the brain, pituitary, and gonads, as well as environmental cues. The hypothalamus exerts primary control through a dual system of neurohormones: gonadotropin-releasing hormone (GnRH), which is stimulatory, and dopamine, which is strongly inhibitory. nih.govnih.govacademicjournals.org Catfish possess at least two forms of GnRH, a specific catfish variant (cfGnRH) and chicken GnRH-II (cGnRH-II), which are thought to play critical roles in final gamete maturation. mdpi.comnih.gov
Beyond the primary GnRH-dopamine axis, a host of other neurohormones and factors modulate GtH-II regulation. These include:
Stimulatory Factors: Gamma-aminobutyric acid (GABA), pituitary adenylate cyclase-activating polypeptide (PACAP), norepinephrine, and Neuropeptide Y (NPY). nih.gov
Inhibitory Factors: Gonadotropin-inhibitory hormone (GnIH), which has been shown to inhibit reproduction at the brain-pituitary-gonadal level in various vertebrates. researchgate.net
Furthermore, gonadal steroids like testosterone (B1683101) and estradiol (B170435) create feedback loops, acting either directly on the pituitary or indirectly via the hypothalamus to modulate GtH-II production. nih.gov Recent research in catfish has also highlighted the potential role of other pituitary proteins, such as secretogranin-II (SgII), in the regulation of gonadotropin synthesis and storage. frontiersin.orgdntb.gov.ua Future research aims to build comprehensive models of this network, detailing how these myriad signals are integrated at the molecular level within the pituitary gonadotrophs to control the precise timing and amplitude of GtH-II release.
Comparative Analysis with Other Fish Species
A significant point of interest in catfish endocrinology is the proposition that some species, unlike most other teleosts, may possess only a single functional gonadotropin, GtH-II, which regulates the entire reproductive process. nih.govacademicjournals.org This stands in contrast to species like salmonids, seabream, and zebrafish, which have two distinct gonadotropins: a follicle-stimulating hormone (FSH or GtH-I) and a luteinizing hormone (LH or GtH-II). researchgate.netnih.govnih.gov
This potential "single-gonadotropin" system in catfish presents a fascinating case for comparative analysis. The GtH-II beta subunit (LHβ) is generally more structurally conserved across different teleost species compared to the GtH-I beta subunit (FSHβ), which appears to have diverged more rapidly during evolution. nih.govusask.canih.gov This higher degree of conservation in the LHβ subunit may underpin its critical, widespread role in final maturation across teleosts.
Expression patterns also vary significantly. In many salmonids, FSHβ mRNA levels are highest during early gonadal growth, while LHβ levels surge around the time of final maturation and spawning. researchgate.netrevistabionatura.com In contrast, in a multiple-spawning fish like the red seabream, GtH-IIβ mRNA levels remain high throughout much of the gametogenesis process in both sexes. nih.gov Research in the Southern catfish ( Silurus meridionalis ) shows that LHβ mRNA is expressed from 40 days after hatching and is involved in gonadal development. nih.gov Understanding how the regulatory and functional roles typically divided between two GtHs in other fish are consolidated into one in catfish is a major goal of comparative research.
Table 1: Comparative Overview of Gonadotropin Systems in Teleosts
Role in Reproductive Strategies and Adaptation
The reliance on GtH-II as the principal, and perhaps sole, gonadotropin profoundly shapes the reproductive strategies and adaptations of catfish. This hormone is the critical link between environmental signals and the physiological events of reproduction. The seasonal reproductive cycle of catfish is tightly controlled by environmental factors like photoperiod and temperature, which are transduced by the neuroendocrine system to regulate the GtH-II surge that triggers final spawning. nih.govdntb.gov.ua
In aquaculture, the failure of catfish to spawn spontaneously in captivity is often attributed to a blockade of this final GtH-II release, a problem that is overcome by the use of hormonal induction therapies. academicjournals.orgfrontiersin.org This highlights the pivotal role of GtH-II in the culmination of the reproductive cycle.
The consolidation of gonadotropic function into a single hormone may represent an evolutionary adaptation. A single, potent hormone like GtH-II could provide a robust, all-or-nothing signal for spawning, which might be advantageous for species that need to synchronize their reproduction with specific and sometimes brief environmental windows, such as seasonal floods or temperature changes. Research into how the GtH-II system responds to different environmental stressors and cues across various catfish species with different life histories will provide deeper insights into the evolution of reproductive diversity. Furthermore, understanding the genetic basis of GtH-II function and regulation is crucial for selective breeding programs aimed at improving the reproductive performance of commercially important catfish species.
Table 2: Compound Names
Q & A
Basic Research Questions
Q. What experimental approaches are used to characterize the molecular structure of gonadotropin II beta subunit (GTH-IIβ) in catfish?
- Methodological Answer : Molecular characterization typically involves cDNA cloning and sequencing, homology modeling, and phylogenetic analysis. For example, heterodimeric assembly (α and β subunits) is confirmed via techniques like SDS-PAGE under non-reducing conditions and Western blotting using subunit-specific antibodies. Studies in Heteropneustes fossilis have identified conserved cysteine residues critical for disulfide bond formation, which stabilizes the heterodimer .
- Data Source : Comparative sequencing of GTH-IIβ across 56 fish species reveals conserved motifs in teleosts, such as the cysteine knot domain .
Q. How is the functional specificity of GTH-IIβ determined in catfish reproductive physiology?
- Methodological Answer : Functional assays include in vitro pituitary cell cultures treated with recombinant GTH-IIβ to measure steroidogenesis (e.g., 17β-estradiol production) or gametogenesis markers. Receptor binding specificity is validated using competitive ELISA with labeled ligands and receptor knockout models .
- Key Finding : In catfish, GTH-IIβ binds preferentially to luteinizing hormone receptors (LHR) in theca cells, unlike FSHβ, which targets granulosa cells .
Q. What in vivo and in vitro models are used to study GTH-IIβ regulation in catfish?
- Methodological Answer : Common models include:
- In vivo: Seasonal breeding studies with photoperiod manipulation.
- In vitro: Primary pituitary cell cultures exposed to GnRH isoforms (e.g., GnRH-II) or dopamine antagonists (e.g., pimozide) to isolate regulatory pathways .
Advanced Research Questions
Q. How do neuroendocrine regulators like GnRH and dopamine interact to modulate GTH-IIβ synthesis and secretion?
- Methodological Answer : Dual-label immunohistochemistry and qPCR are used to map co-localization of GnRH receptors (e.g., GnRHR-II) and dopamine D2 receptors in pituitary cells. Pharmacological blockers (e.g., domperidone for D2 receptors) dissect their antagonistic effects on GnRH-induced GTH-IIβ release .
- Key Insight : Dopamine inhibition dominates in pre-spawning phases, requiring co-administration of GnRH and dopamine antagonists to induce ovulation in captive catfish .
Q. What experimental designs address seasonal variations in GTH-IIβ expression and their impact on catfish reproduction?
- Methodological Answer : Longitudinal studies combine hormonal profiling (e.g., plasma GTH-IIβ ELISA) with transcriptomic analysis of pituitary tissue across reproductive cycles. Photoperiod manipulation under controlled aquaculture conditions isolates environmental cues .
- Data Gap : While GnRH pulse frequency drives seasonal GTH-IIβ surges in mammals, teleost mechanisms may involve melatonin or kisspeptin pathways, which remain understudied .
Q. How can conflicting data on GTH-IIβ isoform potency across teleosts be resolved?
- Methodological Answer : Cross-species comparative studies using standardized bioassays (e.g., cAMP response in HEK293 cells transfected with catfish LHR) clarify isoform-receptor specificity. Meta-analyses of dose-response curves for GnRH isoforms (I, II, III) across taxa identify phylogenetic trends .
- Example : In goldfish, GnRH-II is 10x more potent than GnRH-I in GTH-IIβ release, but this ratio reverses in some catfish species .
Methodological Challenges and Solutions
Q. What techniques address the low stability of recombinant GTH-IIβ heterodimers in functional assays?
- Methodological Answer : Co-expression of α and β subunits in mammalian cell systems (e.g., CHO cells) improves proper folding. Stability is tested via circular dichroism (CD) spectroscopy and biological activity assays post-lyophilization .
- Data Limitation : Loss of glycosylation in prokaryotic expression systems reduces bioactivity, necessitating eukaryotic platforms .
Q. How can researchers design studies to disentangle GTH-IIβ’s role from environmental contaminants in catfish reproduction?
- Methodological Answer : Transcriptome-wide analysis (RNA-seq) of catfish ovaries exposed to endocrine disruptors (e.g., 2-hydroxyestradiol-17β) identifies GTH-IIβ pathway-specific biomarkers. Co-exposure experiments with hCG or dopamine antagonists isolate pollutant effects .
Emerging Research Directions
Q. What genomic tools are advancing evolutionary studies of GTH-IIβ in catfish?
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
